molecular formula C15H15NO2 B371189 3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone

3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone

Cat. No.: B371189
M. Wt: 241.28g/mol
InChI Key: CEAYTPVKXPIMKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-oxa-4-azatricyclo[5210~2,6~]dec-4-en-5-yl(phenyl)methanone is a complex organic compound with a unique structure that includes a benzoyl group and a methano bridge

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone typically involves multiple steps, starting from simpler organic molecules. One common method involves the cyclization of appropriate precursors under controlled conditions. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control temperature, pressure, and other reaction parameters. The use of continuous flow reactors can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone can undergo various chemical reactions, including:

Common Reagents and Conditions

The reactions of this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may need anhydrous solvents to prevent side reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone has several applications in scientific research:

Mechanism of Action

The mechanism of action of 3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-oxa-4-azatricyclo[5.2.1.0~2,6~]dec-4-en-5-yl(phenyl)methanone include:

Properties

Molecular Formula

C15H15NO2

Molecular Weight

241.28g/mol

IUPAC Name

3-oxa-4-azatricyclo[5.2.1.02,6]dec-4-en-5-yl(phenyl)methanone

InChI

InChI=1S/C15H15NO2/c17-14(9-4-2-1-3-5-9)13-12-10-6-7-11(8-10)15(12)18-16-13/h1-5,10-12,15H,6-8H2

InChI Key

CEAYTPVKXPIMKF-UHFFFAOYSA-N

SMILES

C1CC2CC1C3C2ON=C3C(=O)C4=CC=CC=C4

Canonical SMILES

C1CC2CC1C3C2ON=C3C(=O)C4=CC=CC=C4

Origin of Product

United States

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